Cas no 55330-13-7 (N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride)

• Product Name: N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride
• CAS No: 55330-13-7
• MF: C₁₄H₁₉ClN₂
• MW: 250.767062425613
• CID: 1593116
• PubChem ID: 41418
• Update Time: 2025-11-01

N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethanaminium chloride
• cyclopropylmethyl-[2-(1H-indol-3-yl)ethyl]azanium,chloride
• 1H-Indole-3-ethanamine, N-(cyclopropylmethyl)-, monohydrochloride
• 55330-13-7
• INDOLE, 3-(2-CYCLOPROPYLMETHYLAMINO)ETHYL-, MONOHYDROCHLORIDE
• N-(Cyclopropylmethyl)-1H-indole-3-ethanamine hydrochloride
• N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C14H18N2.ClH/c1-2-4-14-13(3-1)12(10-16-14)7-8-15-9-11-5-6-11;/h1-4,10-11,15-16H,5-9H2;1H
• InChI Key： PSEMEMTUBONFTC-UHFFFAOYSA-N
• SMILES： [Cl-].[NH2+](CCC1=CNC2C=CC=CC1=2)CC1CC1

Computed Properties

• Exact Mass: 230.9751
• Monoisotopic Mass: 250.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.4A^2

Experimental Properties

• Boiling Point: 390.9°C at 760 mmHg
• Flash Point: 190.2°C
• PSA: 26.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride

N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 55330-13-7): A Comprehensive Overview

N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 55330-13-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as CPEA, is a derivative of indole and exhibits a unique combination of structural features that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, pharmacological activities, and potential therapeutic uses of N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride.

Chemical Structure and Synthesis: The chemical structure of N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride is characterized by a cyclopropylmethyl group attached to an indole ring through an ethylamine linker. The presence of the indole moiety, which is a common structural motif in many biologically active compounds, contributes to the compound's potential pharmacological activities. The synthesis of CPEA typically involves multi-step reactions, including the formation of the indole ring, the introduction of the cyclopropylmethyl group, and the final coupling with ethylamine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Pharmacological Properties: One of the key pharmacological properties of N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride is its interaction with serotonin receptors. Serotonin, a neurotransmitter involved in various physiological processes such as mood regulation, sleep, and appetite, is a target for many therapeutic agents. Studies have shown that CPEA exhibits high affinity for serotonin receptors, particularly the 5-HT_2A subtype. This binding activity suggests that CPEA

CPEA has also been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies in animal models have demonstrated that administration of CPEA can produce significant reductions in depressive-like behaviors and anxiety levels. These effects are believed to be mediated through its interaction with serotonin receptors and its influence on neurotransmitter systems involved in mood regulation.

Toxicity and Safety Profile: The safety profile of N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride has been evaluated in various preclinical studies. Results indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, thorough toxicity assessments are essential to ensure its safety for human use. Ongoing research is focused on refining the dosing regimens and identifying any potential long-term side effects.

Potential Therapeutic Applications: The unique pharmacological profile of N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride makes it a promising candidate for several therapeutic applications. In addition to its potential as an antidepressant and anxiolytic agent, there is growing interest in exploring its use in treating other neuropsychiatric disorders such as schizophrenia and bipolar disorder. Preclinical studies have shown that CPEA strong> can modulate dopaminergic and glutamatergic signaling pathways, which are implicated in these conditions.

Clinical Development: While still in the early stages of clinical development, initial trials have yielded promising results. Phase I clinical trials have demonstrated that N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride strong> is well-tolerated in humans at various dose levels. These findings have paved the way for further clinical investigations to evaluate its efficacy and safety in larger patient populations.

Conclusion: In summary, N-(cyclopropylmethyl)-2-(1H-indol-3-yl)ethan-1-amine hydrochloride strong> (CAS No. 55330-13-7) is a promising compound with a unique combination of chemical properties and pharmacological activities. Its interaction with serotonin receptors and potential therapeutic applications in neuropsychiatric disorders make it an exciting area of research in medicinal chemistry and pharmacology. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it holds significant potential for future clinical use.